Cas no 2227893-77-6 (rac-(1R,2R)-2-(3-bromo-5-fluorophenyl)cyclopropylmethanamine)

• Product Name: rac-(1R,2R)-2-(3-bromo-5-fluorophenyl)cyclopropylmethanamine
• CAS No: 2227893-77-6
• MF: C₁₀H₁₁BrFN
• MW: 244.103445291519
• CID: 5963365
• PubChem ID: 165885238
• Update Time: 2025-08-05

rac-(1R,2R)-2-(3-bromo-5-fluorophenyl)cyclopropylmethanamine Chemical and Physical Properties

Names and Identifiers

• rac-(1R,2R)-2-(3-bromo-5-fluorophenyl)cyclopropylmethanamine
• 2227893-77-6
• rac-[(1R,2R)-2-(3-bromo-5-fluorophenyl)cyclopropyl]methanamine
• EN300-1925335

• Inchi： 1S/C10H11BrFN/c11-8-1-6(2-9(12)4-8)10-3-7(10)5-13/h1-2,4,7,10H,3,5,13H2/t7-,10-/m0/s1
• InChI Key： UTQKAILSKIGACD-XVKPBYJWSA-N
• SMILES： BrC1=CC(=CC(=C1)[C@@H]1C[C@H]1CN)F

Computed Properties

• Exact Mass: 243.00589g/mol
• Monoisotopic Mass: 243.00589g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 188
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 26Ų

Additional information on rac-(1R,2R)-2-(3-bromo-5-fluorophenyl)cyclopropylmethanamine

Professional Introduction to rac-(1R,2R)-2-(3-bromo-5-fluorophenyl)cyclopropylmethanamine (CAS No: 2227893-77-6)

The compound rac-(1R,2R)-2-(3-bromo-5-fluorophenyl)cyclopropylmethanamine, identified by the CAS registry number 2227893-77-6, is a highly specialized organic compound with significant applications in the field of pharmaceutical chemistry and chemical synthesis. This compound is characterized by its unique stereochemistry and functional groups, making it a valuable intermediate in the development of bioactive molecules.

The structure of rac-(1R,2R)-2-(3-bromo-5-fluorophenyl)cyclopropylmethanamine consists of a cyclopropane ring fused with a phenyl group substituted with bromine and fluorine atoms at the 3rd and 5th positions, respectively. The methanamine group attached to the cyclopropane ring introduces an amine functionality, which is crucial for various chemical reactions and biological interactions. The stereochemistry at the (1R,2R) configuration ensures specific spatial arrangements that are critical for its reactivity and selectivity in synthetic processes.

Recent advancements in synthetic methodology have significantly enhanced the accessibility of rac-(1R,2R)-cyclopropylmethanamines. Researchers have developed efficient routes to synthesize this compound using asymmetric catalysis and enantioselective reactions. These methods not only improve the yield but also ensure high enantiomeric purity, which is essential for its application in chiral drug discovery.

In terms of biological activity, rac-(1R,2R)-cyclopropylmethanamines have shown promising results in preclinical studies as potential leads for anti-inflammatory and antitumor agents. The bromine and fluorine substituents on the phenyl ring contribute to its pharmacokinetic properties, such as increased lipophilicity and improved bioavailability. Furthermore, the cyclopropane ring imparts rigidity to the molecule, enhancing its binding affinity to target proteins.

The synthesis of CAS 2227893-77-6 involves a multi-step process that typically starts with the preparation of the brominated phenol derivative. Subsequent steps include Friedel-Crafts alkylation to introduce the cyclopropane ring and reductive amination to form the methanamine group. The stereochemistry is controlled during these steps using chiral auxiliaries or asymmetric induction techniques.

From an industrial perspective, rac-(1R,2R)-cyclopropylmethanamines are increasingly being explored for their potential in medicinal chemistry. Their ability to act as building blocks for complex molecules makes them indispensable in drug discovery programs targeting various therapeutic areas. For instance, recent studies have highlighted their role in modulating enzyme activities associated with neurodegenerative diseases.

In conclusion, CAS 2227893-77-6, or rac-(1R,2R)-cyclopropylmethanamine, stands out as a versatile compound with wide-ranging applications in both academic research and industrial drug development. Its unique structure and functional groups position it as a key player in advancing modern therapeutic interventions.